2-(4-Morpholinyl)ethyl 2-thiophenecarboxylate

• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 2-morpholin-4-ylethyl thiophene-2-carboxylate
• InChI: InChI=1S/C11H15NO3S/c13-11(10-2-1-9-16-10)15-8-5-12-3-6-14-7-4-12/h1-2,9H,3-8H2
• InChI Key: OVCJRXRXQHLVPG-UHFFFAOYSA-N
• SMILES: C1COCCN1CCOC(=O)C2=CC=CS2

Description

2-(4-Morpholinyl)ethyl 2-thiophenecarboxylate, also known as metoclopramide, is a medication used to treat gastrointestinal disorders such as nausea, vomiting, and gastroparesis. It is a dopamine receptor antagonist and a prokinetic agent that works by increasing the motility of the gastrointestinal tract. In addition to its clinical applications, metoclopramide has also been extensively studied in scientific research for its mechanism of action and potential therapeutic benefits.

Mechanism of Action

Metoclopramide works by blocking dopamine receptors in the gastrointestinal tract, which leads to an increase in the release of acetylcholine. Acetylcholine is a neurotransmitter that stimulates the smooth muscle of the gastrointestinal tract, leading to increased motility and faster gastric emptying. Metoclopramide also has antiemetic properties, which are thought to be due to its action on dopamine receptors in the chemoreceptor trigger zone of the brain.
Biochemical and Physiological Effects:
Metoclopramide has several biochemical and physiological effects on the body. It increases the release of acetylcholine in the gastrointestinal tract, leading to increased motility and faster gastric emptying. It also has antiemetic properties, which are thought to be due to its action on dopamine receptors in the brain. Metoclopramide has been shown to increase the tone and amplitude of contractions in the lower esophageal sphincter, which can help to prevent reflux of stomach contents into the esophagus.

Advantages and Limitations for Lab Experiments

Metoclopramide has several advantages for use in lab experiments. It is a well-established and widely used prokinetic agent that has been extensively studied in scientific research. It is readily available and relatively inexpensive, making it a cost-effective option for lab experiments. However, there are also some limitations to the use of 2-(4-Morpholinyl)ethyl 2-thiophenecarboxylatede in lab experiments. It has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects. It can also have side effects such as sedation and extrapyramidal symptoms, which may need to be taken into account when designing experiments.

Future Directions

There are several potential future directions for research on 2-(4-Morpholinyl)ethyl 2-thiophenecarboxylatede. One area of interest is its potential use in the treatment of other gastrointestinal disorders, such as irritable bowel syndrome and functional dyspepsia. There is also interest in exploring the mechanisms underlying its antiemetic properties, as well as its potential use in the treatment of other conditions such as migraine headaches. Additionally, there is ongoing research into the development of new prokinetic agents that may have improved efficacy and fewer side effects than 2-(4-Morpholinyl)ethyl 2-thiophenecarboxylatede.

Synthesis Methods

Metoclopramide can be synthesized through a series of chemical reactions, starting with the condensation of 2-chloroethanol with thiophene-2-carboxylic acid to form 2-(2-hydroxyethoxy)thiophene. This intermediate is then reacted with morpholine to yield 2-(4-morpholinyl)ethyl 2-thiophenecarboxylate. The synthesis of 2-(4-Morpholinyl)ethyl 2-thiophenecarboxylatede has been well-established and optimized for large-scale production.

Scientific Research Applications

Metoclopramide has been extensively studied in scientific research for its potential therapeutic applications. One of the main areas of research has been its use as a prokinetic agent for the treatment of gastrointestinal disorders, particularly gastroparesis. Gastroparesis is a condition in which the stomach takes too long to empty its contents, leading to symptoms such as nausea, vomiting, and abdominal pain. Metoclopramide works by increasing the motility of the gastrointestinal tract and has been shown to be effective in improving symptoms of gastroparesis.